Cas no 1251584-20-9 (4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide)

• Product Name: 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide
• CAS No: 1251584-20-9
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5395719
• Update Time: 2025-06-15

4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-[[3-(4-Morpholinyl)-2-pyrazinyl]oxy]-N-(2-thienylmethyl)benzamide
• 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide

• Inchi： 1S/C20H20N4O3S/c25-19(23-14-17-2-1-13-28-17)15-3-5-16(6-4-15)27-20-18(21-7-8-22-20)24-9-11-26-12-10-24/h1-8,13H,9-12,14H2,(H,23,25)
• InChI Key： HIEIKZDTANTDJE-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 620.1±55.0 °C(Predicted)
• pka: 13.27±0.46(Predicted)

Additional information on 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide

Recent Advances in the Study of 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide (CAS: 1251584-20-9)

The compound 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide (CAS: 1251584-20-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a morpholine-substituted pyrazine core and a thiophene-containing benzamide moiety, has been investigated for its biological activity and mechanism of action. Recent studies have focused on its role as a modulator of key signaling pathways, particularly in the context of oncology and inflammatory diseases.

One of the most notable findings in recent research is the compound's ability to inhibit specific protein kinases involved in cell proliferation and survival. In vitro and in vivo studies have demonstrated that 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide exhibits potent inhibitory effects against certain kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents. Additionally, the compound's pharmacokinetic properties, including its bioavailability and metabolic stability, have been evaluated, providing insights into its suitability for further preclinical development.

Another area of interest is the compound's interaction with inflammatory mediators. Recent studies have explored its effects on cytokine production and immune cell activation, revealing its potential as an anti-inflammatory agent. The morpholine and thiophene moieties in the molecule are believed to contribute to its binding affinity for specific receptors or enzymes involved in inflammatory pathways. These insights have opened new avenues for research into its application in autoimmune and chronic inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are currently investigating structural modifications to enhance its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the aim of developing derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}-N-[(thiophen-2-yl)methyl]benzamide (CAS: 1251584-20-9) represents a promising candidate for further investigation in the fields of oncology and inflammation. Its unique chemical structure and demonstrated biological activity make it a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research and development efforts will be essential to fully realize its therapeutic potential.